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Introduction

[11C]PBR28 is a second-generation positron emission tomography (PET) radioligand that
targets the 18 kDa translocator protein (TSPO), a biomarker for neuroinflammation.[1][2]
Accurate quantification of [11C]JPBR28 uptake is crucial for understanding the role of
neuroinflammation in various neurological and psychiatric disorders. Image reconstruction is a
critical step in the PET data analysis pipeline that can significantly impact the quantitative
accuracy and overall quality of the final images.

These application notes provide a detailed overview of the recommended image reconstruction
parameters for achieving optimal results with [11C]JPBR28 PET imaging. The protocols and
recommendations are based on a comprehensive review of the current literature and are
intended to serve as a guide for researchers and clinicians working with this valuable
neuroinflammation tracer.

Data Acquisition and Reconstruction Parameters

The choice of data acquisition and image reconstruction parameters can vary depending on the
PET scanner, the specific research question, and the patient population. The following tables
summarize the commonly used parameters in [*1C]JPBR28 PET studies.

Table 1: Data Acquisition Parameters for [1*C]PBR28 PET
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Parameter

Typical Value/Range

Notes

The injected dose may be

adjusted based on local

Radiotracer Dose ~300 MBqg ] )
regulations and patient
characteristics.[3]
3D acquisition is standard for

Acquisition Mode 3D List Mode modern PET scanners, offering

higher sensitivity.[3]

Scan Duration

60-120 minutes

90-minute dynamic scans are
common.[1] Shorter scans (60
minutes) may be sufficient to
minimize the contribution of

radiometabolites.[1]

Dynamic Framing

Variable

A typical framing schedule is
8x15s, 3x1min, 5x2min,
5x5min, 5x10min.[3]

Attenuation Correction

CT or MR-based

Attenuation correction is
essential for accurate

quantification.[3][4]

Scatter Correction

Required

Scatter correction should be

applied during reconstruction.

[3]

Table 2: Image Reconstruction Parameters for [11C]JPBR28 PET
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. Typical
Parameter Algorithm Notes
Value/Range

A common and fast

Reconstruction Filtered Back _
_ o - reconstruction
Algorithm Projection (FBP)
method.[3][5]
An iterative algorithm
Ordered Subset that can improve
Expectation - image quality but is
Maximization (OSEM) more computationally

intensive.[6][7]

The optimal number of
iterations is a trade-off
Iterations (for OSEM)

2-4 between image
convergence and

noise amplification.[8]

The number of
subsets affects the
16-28 speed of

reconstruction and

Subsets (for OSEM)

image noise.[9]

A Gaussian filter is
commonly used to
reduce image noise.

Post-Reconstruction ) [4][5] The optimal

] Gaussian FWHM: 2-8 mm

Filter FWHM depends on
the desired balance
between spatial

resolution and noise.

The voxel size of the
) 2X2x2 mms3 to 4x4x2 )
Voxel Size - reconstructed image.

mm3
[10][11]

Experimental Protocols
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Patient Preparation and Radiotracer Administration

Patient Screening: Screen patients for TSPO genotype (rs6971 polymorphism), as it

significantly affects ['1C]PBR28 binding affinity. High-affinity binders (HABs) and mixed-
affinity binders (MABS) are typically included in studies, while low-affinity binders (LABS) may
be excluded due to low signal.[1]

Informed Consent: Obtain written informed consent from all participants.
Pre-Scan Instructions: Instruct patients to fast for at least 4 hours prior to the scan.

Catheter Placement: Place an intravenous catheter for radiotracer injection and, if required
for kinetic modeling, an arterial line for blood sampling.

Radiotracer Injection: Administer a bolus injection of [1:C]PBR28 (target dose ~300 MBQ).[3]

Il. PET Scan Acquisition

Patient Positioning: Position the patient comfortably in the PET scanner with the head
stabilized to minimize motion.

Attenuation Scan: Perform a low-dose CT or an MR-based attenuation scan prior to the
emission scan.[3]

Emission Scan: Start the dynamic PET scan simultaneously with the radiotracer injection.
Acquire data in 3D list mode for 60-120 minutes.[1][3]

Arterial Blood Sampling (for kinetic modeling): If performing full kinetic modeling, collect
arterial blood samples throughout the scan to measure the arterial input function and
radiometabolite fractions.

lll. Image Reconstruction

Motion Correction: If significant head motion occurred during the scan, perform motion
correction on the dynamic PET data.

Reconstruction: Reconstruct the dynamic PET images using either FBP or OSEM.
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o For FBP: Apply appropriate filters.

o For OSEM: A common starting point is 2-4 iterations and 16-28 subsets.

o Corrections: Apply corrections for attenuation, scatter, and radioactive decay.[3]

o Post-Filtering: Apply a Gaussian post-reconstruction filter (e.g., with a 4-6 mm FWHM) to
reduce image noise. The choice of filter size is a trade-off between noise reduction and
preservation of spatial resolution.[7]

IV. Data Analysis

» Kinetic Modeling (Gold Standard):

o Use a two-tissue compartmental model (2TCM) with an arterial input function to estimate
the total volume of distribution (VT).[1]

o Consider using a 2TCM with an additional compartment for vascular binding (2TCM-1K) to
improve quantification, as TSPO is also expressed in the endothelium.[12]

e Semi-Quantitative Analysis:

o Calculate Standardized Uptake Value (SUV) images, typically from data acquired between
60 and 90 minutes post-injection.[4]

o To reduce inter-subject variability, calculate the Standardized Uptake Value Ratio (SUVR)
by normalizing the SUV images to a pseudo-reference region, such as the cerebellum or
the whole brain.[2]

Visualizations
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Caption: Experimental workflow for a [**C]PBR28 PET study.
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Caption: The two-tissue compartmental model (2TCM) for [*1C]PBR28.

Conclusion

Optimal image reconstruction of [*:C]PBR28 PET data is essential for the accurate
guantification of neuroinflammation. While there is no single set of "perfect” reconstruction
parameters, the guidelines and protocols outlined in these application notes provide a strong
foundation for obtaining high-quality, reliable data. Researchers should carefully consider the
specific goals of their study and the capabilities of their imaging equipment when selecting
reconstruction parameters. For quantitative studies, full kinetic modeling using a two-tissue
compartmental model is the recommended approach. For semi-quantitative analysis, SUVR
with a pseudo-reference region can provide robust results. Adherence to standardized
protocols will improve the comparability of findings across different research centers and
accelerate the application of [*1C]JPBR28 PET in clinical research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8474408/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8474408/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4528008/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4528008/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9710165/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9710165/
https://www.bibliomed.org/fulltextpdf.php?mno=133041
https://pubmed.ncbi.nlm.nih.gov/31152207/
https://pubmed.ncbi.nlm.nih.gov/31152207/
https://www.researchgate.net/publication/7984367_Influence_of_Reconstruction_Iterations_on_18F-FDG_PETCT_Standardized_Uptake_Values
https://bjrs.org.br/revista/index.php/REVISTA/en/article/download/2487/1507
https://pmc.ncbi.nlm.nih.gov/articles/PMC4939713/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4939713/
https://www.researchgate.net/publication/273284843_Quantification_of_11CPBR28_brain_data_at_the_voxel_level_modelling_of_the_endothelial_TSPO_binding
https://www.benchchem.com/product/b15558978#image-reconstruction-parameters-for-optimal-pbr28-pet-results
https://www.benchchem.com/product/b15558978#image-reconstruction-parameters-for-optimal-pbr28-pet-results
https://www.benchchem.com/product/b15558978#image-reconstruction-parameters-for-optimal-pbr28-pet-results
https://www.benchchem.com/product/b15558978#image-reconstruction-parameters-for-optimal-pbr28-pet-results
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15558978?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

